Cas no 5976-63-6 (2-Hydroxyestrone-3-methyl Ether)
5976-63-6 structure
Product Name:2-Hydroxyestrone-3-methyl Ether
CAS No:5976-63-6
MF:C19H24O3
MW:300.392066001892
CID:1003779
Update Time:2025-04-20
2-Hydroxyestrone-3-methyl Ether Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5(10)-ESTRATRIEN-2,3-DIOL-17-ONE 3-METHYL ETHER
- 2-HYDROXYESTRONE-3-METHYL ETHER
- 2-Hydroxy-3-methoxy-1,3,5(10)-estratriene-17-one
- 2-Hydroxy-3-methoxyestra-1(10),2,4-triene-17-one
- 2-Hydroxy-3-methoxyestra-1,3,5(10)-trien-17-one
- 3-Methoxy-2-hydroxyestra-1(10),2,4-triene-17-one
- 2-Hydroxyestrone 3-methyl ether
- 2-Hydroxyestrone-3-methyl Ether
-
- Inchi: 1S/C19H24O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-17(22-2)16(20)10-14(11)12/h9-10,12-13,15,20H,3-8H2,1-2H3/t12-,13+,15-,19-/m0/s1
- InChI Key: YBCPNMOFBUWYTP-QPWUGHHJSA-N
- SMILES: O=C1CC[C@H]2[C@@H]3CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)O)OC
Computed Properties
- Exact Mass: 300.173
- Monoisotopic Mass: 300.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- PSA: 46.53000
- LogP: 3.82600
2-Hydroxyestrone-3-methyl Ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H825005-1mg |
2-Hydroxyestrone-3-methyl Ether |
5976-63-6 | 1mg |
$ 184.00 | 2023-04-15 | ||
| TRC | H825005-5mg |
2-Hydroxyestrone-3-methyl Ether |
5976-63-6 | 5mg |
$ 787.00 | 2023-04-15 | ||
| TRC | H825005-10mg |
2-Hydroxyestrone-3-methyl Ether |
5976-63-6 | 10mg |
$ 1435.00 | 2023-04-15 | ||
| TRC | H825005-25mg |
2-Hydroxyestrone-3-methyl Ether |
5976-63-6 | 25mg |
$ 3267.00 | 2023-04-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-352231-10 mg |
2-Hydroxyestrone-3-methyl ether Labeled d3, |
5976-63-6 | 10mg |
¥11,846.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-352231-10mg |
2-Hydroxyestrone-3-methyl ether Labeled d3, |
5976-63-6 | 10mg |
¥11846.00 | 2023-09-05 |
2-Hydroxyestrone-3-methyl Ether Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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